Cas no 6342-92-3 (1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 6342-92-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1658823
• PubChem ID: 5355888
• Update Time: 2025-04-21

1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• SMR001556854
• CTK5B9152
• AC1L659C
• HMS3087M06
• SureCN5082149
• MLS002667082
• 2',5'-DIHYDROXY-4-METHOXYCHALCONE
• AG-G-35386
• MCULE-7433777200
• SMR001556854; CTK5B9152; AC1L659C; HMS3087M06; SureCN5082149; MLS002667082; 2',5'-DIHYDROXY-4-METHOXYCHALCONE; AG-G-35386; MCULE-7433777200; 2',5'-dihydroxy-4-methoxychalcone;
• 6342-92-3
• NSC-46672
• 2',5'-Dihydroxy-4-methoxychalcone, AldrichCPR
• CCG-214392
• SR-05000002518
• 2-Propen-1-one, 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)-
• FUQGIYDZGLORRC-XBXARRHUSA-N
• NCGC00096016-01
• BRD-K43285163-001-01-2
• NCGC00096016-02
• BSPBio_002478
• NSC46672
• CHEMBL1528842
• SCHEMBL5082144
• PD000602
• SPECTRUM1505142
• AKOS024286708
• SR-05000002518-1
• LMPK12120194
• NSC 46672
• BRD-K43285163-001-02-0

• Inchi： 1S/C16H14O4/c1-20-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17)5-9-16(14)19/h2-10,17,19H,1H3/b8-4+
• InChI Key： FUQGIYDZGLORRC-XBXARRHUSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C(C1C=C(C=CC=1O)O)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.5

Experimental Properties

• Density: 1.282
• Boiling Point: 528.2°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.657
• PSA: 66.76
• LogP: 3.00250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones